Cas no 1214379-81-3 (4-Fluoro-2-(difluoromethyl)anisole)

• Product Name: 4-Fluoro-2-(difluoromethyl)anisole
• CAS No: 1214379-81-3
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 4960847
• PubChem ID: 46311797
• Update Time: 2026-02-27

4-Fluoro-2-(difluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(difluoromethyl)anisole
• 2-(difluoromethyl)-4-fluoro-1-methoxybenzene
• 2-(Difluoromethyl)-4-fluoroanisole
• AKOS024057200
• SCHEMBL12661477
• CS-0160889
• AS-43963
• 1214379-81-3
• MFCD14698674

• Inchi： 1S/C8H7F3O/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4,8H,1H3
• InChI Key： XRLWEBYLKCQNLV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC)F)F

Computed Properties

• Exact Mass: 176.045
• Monoisotopic Mass: 176.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Fluoro-2-(difluoromethyl)anisole

Comprehensive Overview of 4-Fluoro-2-(difluoromethyl)anisole (CAS No. 1214379-81-3): Properties, Applications, and Industry Trends

4-Fluoro-2-(difluoromethyl)anisole (CAS No. 1214379-81-3) is a fluorinated aromatic compound gaining significant attention in pharmaceutical and agrochemical research. This fluorinated anisole derivative exhibits unique physicochemical properties due to its strategic fluorine substitutions, making it a valuable intermediate in modern synthetic chemistry. With the growing demand for fluorinated building blocks in drug discovery, this compound has emerged as a key player in developing novel bioactive molecules.

The molecular structure of 4-Fluoro-2-(difluoromethyl)anisole features a methoxy group (-OCH₃) at position 1, a fluorine atom at position 4, and a difluoromethyl group (-CF₂H) at position 2 of the benzene ring. This specific arrangement contributes to its enhanced lipophilicity and metabolic stability, properties highly sought after in medicinal chemistry. Researchers particularly value its potential as a bioisostere in drug design, where it can improve pharmacokinetic profiles of lead compounds.

Recent studies highlight the compound's utility in developing next-generation pharmaceuticals, especially in CNS-targeting drugs and anti-inflammatory agents. The fluorine effects (including enhanced binding affinity and membrane permeability) make this anisole derivative particularly valuable for addressing current challenges in drug bioavailability. Pharmaceutical companies are increasingly exploring its applications in small molecule therapeutics, with several patent applications filed in the past three years featuring this structural motif.

In agrochemical applications, 4-Fluoro-2-(difluoromethyl)anisole serves as a precursor for novel crop protection agents. The difluoromethyl group has shown remarkable efficacy in enhancing the biological activity of pesticidal compounds while maintaining favorable environmental profiles. This aligns with the industry's shift toward sustainable agriculture chemicals that require lower application rates and demonstrate reduced ecological impact.

The synthesis of CAS 1214379-81-3 typically involves multi-step fluorination processes, with recent methodological improvements focusing on green chemistry principles. Advanced catalytic fluorination techniques have significantly increased production efficiency while reducing hazardous byproducts. These innovations respond to the pharmaceutical industry's demand for cost-effective fluorination methods that comply with stringent environmental regulations.

Analytical characterization of 4-Fluoro-2-(difluoromethyl)anisole employs sophisticated techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. The compound typically appears as a colorless to pale yellow liquid at room temperature, with purity grades exceeding 97% in commercial samples. Storage recommendations emphasize protection from light and moisture to maintain stability.

Market trends indicate growing demand for this specialty chemical, driven by expanding fluorine chemistry applications in life sciences. Industry reports project a compound annual growth rate of 6-8% for similar fluorinated intermediates through 2028. This growth reflects broader patterns in precision chemical synthesis and targeted molecular design across multiple industries.

Quality control standards for 1214379-81-3 have become increasingly rigorous, with leading manufacturers implementing GMP-compliant production processes. These developments ensure batch-to-batch consistency crucial for pharmaceutical applications. Current research explores novel purification techniques to achieve even higher purity levels demanded by cutting-edge applications.

From a regulatory perspective, 4-Fluoro-2-(difluoromethyl)anisole falls under standard chemical handling guidelines, with proper laboratory safety protocols recommended during use. Material Safety Data Sheets provide comprehensive handling instructions, emphasizing standard personal protective equipment for laboratory-scale operations.

The scientific literature reveals ongoing investigations into expanding the utility of this compound through structure-activity relationship studies. Computational chemistry approaches are being employed to predict its behavior in various molecular recognition scenarios, accelerating its adoption in rational drug design workflows. These computational tools help researchers exploit the compound's unique electronic properties imparted by its fluorine atoms.

Supply chain considerations for CAS 1214379-81-3 highlight the importance of reliable chemical sourcing for research and development activities. Specialty chemical suppliers have developed robust distribution networks to support the global research community's needs, with particular emphasis on rapid delivery of small-scale quantities for exploratory studies.

Future directions for this compound include potential applications in material science, particularly in the development of fluorinated polymers with specialized properties. Early-stage research suggests possible utility in creating advanced materials with unique surface characteristics and thermal stability profiles. These exploratory applications could significantly expand the commercial importance of this chemical entity.

In conclusion, 4-Fluoro-2-(difluoromethyl)anisole (CAS No. 1214379-81-3) represents a versatile and increasingly important fluorinated building block with wide-ranging applications in pharmaceutical and agrochemical development. Its unique structural features and evolving synthetic methodologies position it as a compound of continuing interest in specialty chemical markets and academic research alike.